2,3,4,5,6-Pentachlorobenzeneamine-13C6
Description
The base compound, pentachloroaniline, is a polychlorinated aromatic amine with the molecular formula C₆Cl₅NH₂. The ¹³C labeling renders it valuable as an internal standard in mass spectrometry, enabling precise quantification in environmental and biological matrices while maintaining chemical behavior nearly identical to the non-labeled form .
Key properties (inferred from analogs):
- Structure: A benzene ring substituted with five chlorine atoms and one amine group (-NH₂) at position 1, with all carbons isotopically labeled.
- Applications: Primarily used in analytical chemistry for tracing degradation pathways or quantifying environmental persistence of chlorinated aromatics.
- Persistence: Similar to non-labeled pentachloroaniline, likely exhibiting high environmental stability due to strong C-Cl bonds and low solubility in water .
Properties
Molecular Formula |
¹³C₆H₂Cl₅N |
|---|---|
Molecular Weight |
271.31 |
Synonyms |
NSC 49579-13C6; PCA; Pentachloroaminobenzene-13C6; Pentachloroaniline-13C6; 2,3,4,5,6-Pentachloroaniline-13C6 |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Data Gaps
- Persistence : Chlorinated aromatics like pentachloroaniline exhibit half-lives in soil and water comparable to brominated analogs (e.g., BDE-209), but their degradation pathways differ due to halogen-specific enzyme interactions .
- Toxicity: While BDE-209 is well-documented for neurodevelopmental effects, data on pentachloroaniline’s toxicity remain sparse.
- Analytical Utility: The ¹³C6 label mitigates matrix effects in LC-MS/MS, a advancement over non-labeled standards .
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